Cas no 6671-73-4 (2-Azaspiro[5.5]undec-8-ene)

• Product Name: 2-Azaspiro[5.5]undec-8-ene
• CAS No: 6671-73-4
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 395908
• PubChem ID: 13106448
• Update Time: 2025-05-25

2-Azaspiro[5.5]undec-8-ene Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[5.5]undec-8-ene
• 2-azaspiro[5.5]undec-9-ene
• AKOS022634741
• Z1197870513
• DTXSID80518310
• EN300-77513
• 6671-73-4

• Inchi： 1S/C10H17N/c1-2-5-10(6-3-1)7-4-8-11-9-10/h1-2,11H,3-9H2
• InChI Key： OLDQPXDXLMZREX-UHFFFAOYSA-N
• SMILES： N1CCCC2(CC=CCC2)C1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Azaspiro[5.5]undec-8-ene

Comprehensive Overview of 2-Azaspiro[5.5]undec-8-ene (CAS No. 6671-73-4): Properties, Applications, and Research Insights

The compound 2-Azaspiro[5.5]undec-8-ene (CAS No. 6671-73-4) is a structurally unique spirocyclic amine that has garnered significant attention in pharmaceutical and organic chemistry research. Its spirocyclic framework and nitrogen-containing heterocycle make it a versatile building block for drug discovery and material science. In recent years, the demand for spirocyclic compounds has surged due to their potential in addressing challenges in central nervous system (CNS) drug development and bioactive molecule design.

One of the most searched questions about 2-Azaspiro[5.5]undec-8-ene revolves around its synthetic routes and reactivity. Researchers often explore its ring-opening reactions or functionalization strategies to create derivatives with enhanced properties. The compound's spiro[5.5]undecane core offers rigidity and stereochemical complexity, which are critical for modulating molecular interactions in biological systems. This aligns with the growing trend of 3D fragment-based drug design, a hot topic in modern medicinal chemistry.

From a physicochemical perspective, 2-Azaspiro[5.5]undec-8-ene exhibits notable stability under standard conditions, making it suitable for multistep synthesis. Its logP value and hydrogen-bonding capacity are frequently analyzed to predict drug-likeness, a key focus area for AI-driven in silico screening platforms. These platforms, such as those integrating machine learning for molecular property prediction, often highlight spirocyclic scaffolds like this compound for their balanced lipophilicity and solubility.

In the context of green chemistry, 2-Azaspiro[5.5]undec-8-ene has been investigated for catalytic transformations using transition-metal complexes or organocatalysts. This aligns with industry efforts to minimize hazardous byproducts, a recurring theme in sustainable synthesis discussions. Recent publications also explore its role in constructing chiral auxiliaries, addressing the pharmaceutical sector's need for enantioselective synthesis.

The compound's potential in neurological research is another trending topic. Its structural similarity to spirocyclic alkaloids found in natural products has led to studies on receptor modulation, particularly for G-protein-coupled receptors (GPCRs). This connects with widespread searches about neurodegenerative disease targets and blood-brain barrier permeability—areas where spirocyclic architectures show promise.

Analytical characterization of 2-Azaspiro[5.5]undec-8-ene typically involves advanced techniques like NMR spectroscopy (especially 13C and 1H NMR) and high-resolution mass spectrometry (HRMS). These methods are crucial for verifying the compound's purity and structure, topics frequently queried by quality control specialists. The emergence of automated structure elucidation software has further streamlined this process, reflecting the industry's shift toward digital chemistry tools.

From a commercial standpoint, suppliers often highlight 2-Azaspiro[5.5]undec-8-ene as a high-value intermediate for custom synthesis projects. Its pricing and scale-up feasibility are common concerns among procurement teams, especially with rising interest in contract research organization (CRO) collaborations. The compound's patent landscape is also scrutinized, given its potential applications in proprietary drug formulations.

In material science, researchers are examining how the spirocyclic motif in 2-Azaspiro[5.5]undec-8-ene could influence polymer properties or coordination chemistry. This intersects with searches about smart materials and molecular machines, where rigid frameworks are essential. Some studies even explore its derivatives for organic electronics, tapping into the booming field of flexible displays and wearable sensors.

Safety data for 2-Azaspiro[5.5]undec-8-ene indicates standard laboratory handling precautions, with particular attention to its amine functionality. This aspect is increasingly important as labs adopt REACH-compliant practices and green lab certifications. The compound's biodegradability profile and ecotoxicological data are also becoming focal points, mirroring broader environmental, social, and governance (ESG) trends in chemical industries.

Future research directions for 2-Azaspiro[5.5]undec-8-ene may include photocatalytic modifications or incorporation into metal-organic frameworks (MOFs)—both trending topics in academic literature. As AI-assisted retrosynthesis tools become more sophisticated, this compound's scaffold diversity positions it as a valuable candidate for virtual compound libraries and de novo drug design pipelines.